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Compound of Interest

Compound Name: 4-Bromo-2-fluorocinnamic acid

CAS No.: 575469-65-7

Cat. No.: B3145487

Get Quote

Strategic Application in Medicinal Chemistry and Organic Synthesis

Executive Summary
4-Bromo-2-fluorocinnamic acid (CAS 149947-19-3) represents a high-value scaffold for the

development of bioactive small molecules. Its dual-halogenated structure offers a unique

"synthetic handle" profile: the fluorine atom at the ortho position modulates metabolic stability

and lipophilicity (bioisostere logic), while the bromine atom at the para position serves as a

reactive site for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig). This

compound is frequently utilized in the synthesis of HDAC inhibitors, antimicrobial agents, and

liquid crystal polymers.

Chemical Profile & Identification
The physical and chemical characteristics of this compound dictate its handling and stability in

solution.
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Property Data

IUPAC Name
(2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enoic

acid

CAS Number 149947-19-3

Molecular Formula C₉H₆BrFO₂

Molecular Weight 245.05 g/mol

Appearance White to pale yellow crystalline powder

Melting Point 213–217 °C

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water

pKa (Predicted) ~4.4 (Carboxylic acid proton)

Synthetic Methodology: The Knoevenagel
Condensation
While several routes exist (e.g., Heck reaction of 4-bromo-2-fluoroiodobenzene), the

Knoevenagel condensation remains the most robust, scalable, and atom-economical method

for laboratory and pilot-scale production.

Reaction Logic
The synthesis involves the condensation of 4-bromo-2-fluorobenzaldehyde with malonic acid in

the presence of a weak base (piperidine) and pyridine. The reaction proceeds through an

iminium intermediate, followed by decarboxylation to yield the trans-cinnamic acid exclusively.

Step-by-Step Protocol
Note: This protocol is designed for a 10 mmol scale. Scale up requires adjustment of thermal

management.

Reagents:
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4-Bromo-2-fluorobenzaldehyde (2.03 g, 10 mmol)

Malonic acid (1.25 g, 12 mmol, 1.2 eq)

Pyridine (5 mL, Solvent/Base)

Piperidine (0.1 mL, Catalyst)

Hydrochloric acid (1M and Conc.)

Procedure:

Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, combine 4-bromo-2-

fluorobenzaldehyde and malonic acid.

Solvation: Add pyridine (5 mL) and stir until the solids are partially dissolved. Add piperidine

(0.1 mL) as the catalytic promoter.

Reaction: Attach a reflux condenser. Heat the mixture to 80–90 °C for 4–6 hours. Evolution

of CO₂ gas indicates the decarboxylation step is proceeding.

Expert Insight: Do not overheat (>110 °C) initially, as this can lead to polymerization of the

aldehyde.

Quench: Cool the reaction mixture to room temperature. Pour the solution slowly into a

beaker containing 50 mL of ice-cold water and 5 mL of concentrated HCl.

Why? The acid neutralizes the pyridine/piperidine and precipitates the free carboxylic acid

product.

Isolation: A white precipitate will form immediately. Stir for 30 minutes to ensure complete

precipitation.

Purification: Filter the solid via a Buchner funnel. Wash the cake with cold 1M HCl (2 x 10

mL) followed by cold water (2 x 10 mL).

Drying: Recrystallize from Ethanol/Water (9:1) if high purity (>99%) is required. Dry in a

vacuum oven at 50 °C overnight.
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Mechanistic Pathway Visualization
The following diagram illustrates the Knoevenagel mechanism specific to this substrate,

highlighting the critical decarboxylation step.
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Figure 1: Mechanistic flow of the Knoevenagel condensation transforming the aldehyde

precursor into the cinnamic acid scaffold.[1]

Strategic Applications in Drug Discovery
The 4-bromo-2-fluorocinnamic acid scaffold is not merely an endpoint but a divergence point

for library generation.

Structure-Activity Relationship (SAR) Logic[1]
Fluorine Effect (C-2): The fluorine atom at the ortho position creates steric hindrance that can

twist the phenyl ring relative to the acrylic side chain, potentially improving selectivity for

enzyme pockets (e.g., Aldose Reductase or HDACs). It also blocks metabolic oxidation at

this prone site.

Bromine Handle (C-4): The bromine atom is perfectly positioned for late-stage diversification.

It allows researchers to synthesize a core library and then rapidly append diverse aryl or

heteroaryl groups via Suzuki coupling to probe the "deep pocket" of a target receptor.

Downstream Transformations
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The following workflow demonstrates how this core is utilized to generate complex

pharmaceutical candidates.

Path A: Carboxylic Acid Derivatization Path B: Aryl Bromide Functionalization
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Figure 2: Divergent synthesis pathways utilizing the carboxylic acid and aryl bromide

functionalities.

Safety & Handling (E-E-A-T)
Hazard Classification (GHS):

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[3][4][5][6]

H335: May cause respiratory irritation.[2][3][4]

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and a lab coat are mandatory.

Ventilation: All solid handling should occur in a fume hood to prevent inhalation of fine dust.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3145487/docs?utm_src=pdf-body-img#technical-monograph-4-bromo-2-fluorocinnamic-acid
https://pim-resources.coleparmer.com/sds/02622.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/m-Bromocinnamic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluorobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/m-Bromocinnamic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluorobenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AAA1150306&productDescription=4-BRMOCINNAMIC+AC+PRDOMINAN+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/02622.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/m-Bromocinnamic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluorobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145487?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a cool, dry place away from strong oxidizing agents. The compound is

stable at room temperature but should be kept in a tightly sealed container to prevent

moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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